Cas no 1251480-73-5 (2-methyl-4-(2-nitroethenyl)-1,3-thiazole)

• Product Name: 2-methyl-4-(2-nitroethenyl)-1,3-thiazole
• CAS No: 1251480-73-5
• MF: C₆H₆N₂O₂S
• MW: 170.189039707184
• CID: 6431764
• PubChem ID: 61614842
• Update Time: 2025-05-26

2-methyl-4-(2-nitroethenyl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4-(2-nitroethenyl)-1,3-thiazole
• Thiazole, 2-methyl-4-(2-nitroethenyl)-
• 2-methyl-4-[(E)-2-nitroethenyl]-1,3-thiazole
• 2-Methyl-4-(2-nitrovinyl)thiazole
• CS-0287164
• 1251480-73-5
• EN300-1827593
• EN300-725195

• Inchi： 1S/C6H6N2O2S/c1-5-7-6(4-11-5)2-3-8(9)10/h2-4H,1H3
• InChI Key： NBBHKQYUWYHQLF-UHFFFAOYSA-N
• SMILES： S1C=C(C=C[N+]([O-])=O)N=C1C

Computed Properties

• Exact Mass: 170.01499861g/mol
• Monoisotopic Mass: 170.01499861g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 87Ų

Experimental Properties

• Density: 1.354±0.06 g/cm3(Predicted)
• Boiling Point: 299.2±15.0 °C(Predicted)
• pka: 1.41±0.10(Predicted)

Additional information on 2-methyl-4-(2-nitroethenyl)-1,3-thiazole

2-Methyl-4-(2-Nitroethenyl)-1,3-Thiazole: A Comprehensive Overview

2-Methyl-4-(2-nitroethenyl)-1,3-thiazole, also known by its CAS number 1251480-73-5, is a heterocyclic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of thiazoles, which are five-membered aromatic heterocycles containing sulfur and nitrogen atoms. The presence of a nitro group and a methyl substituent in its structure imparts unique electronic and steric properties, making it an interesting subject for research and development.

The synthesis of 2-methyl-4-(2-nitroethenyl)-1,3-thiazole involves a multi-step process that typically begins with the preparation of the thiazole ring. This is often achieved through the reaction of thiourea derivatives with suitable alkylating agents. The introduction of the nitro group at the 4-position is a critical step, as it significantly influences the compound's reactivity and selectivity. Recent studies have explored novel synthetic routes that enhance the efficiency and scalability of this process, making it more viable for industrial applications.

The structural features of 2-methyl-4-(2-nitroethenyl)-1,3-thiazole make it an attractive candidate for use in drug design. The thiazole ring is known for its ability to act as a bioisostere for other heterocycles, such as imidazoles and oxazoles, which are commonly found in pharmaceutical agents. The nitro group at the 4-position introduces electron-withdrawing effects, which can modulate the compound's pharmacokinetic properties and improve its bioavailability. Recent research has focused on evaluating the compound's potential as a kinase inhibitor, given its ability to interact with ATP-binding pockets in protein targets.

In addition to its pharmaceutical applications, 2-methyl-4-(2-nitroethenyl)-1,3-thiazole has shown promise in materials science. Its ability to form stable coordination complexes with metal ions makes it a valuable component in the development of metal-organic frameworks (MOFs) and other advanced materials. These materials have applications in gas storage, catalysis, and sensing technologies. Researchers have also investigated its use as a precursor for the synthesis of more complex thiazole derivatives with tailored functionalities.

The physical and chemical properties of 2-methyl-4-(2-nitroethenyl)-1,3-thiazole have been extensively studied to better understand its behavior under various conditions. For instance, its thermal stability has been evaluated using techniques such as thermogravimetric analysis (TGA), revealing that it decomposes at temperatures above 300°C under nitrogen atmosphere. Its solubility in common organic solvents has also been determined, showing moderate solubility in polar aprotic solvents such as dichloromethane and acetonitrile.

The latest advancements in computational chemistry have enabled researchers to predict the electronic properties of 2-methyl-4-(2-nitroethenyl)-1,3-thiazole with high accuracy. Density functional theory (DFT) calculations have been employed to study its frontier molecular orbitals and reactivity patterns. These studies have provided valuable insights into its potential as an electron-deficient aromatic system, which can participate in various electrophilic substitution reactions.

In conclusion, 2-methyl-4-(2-nitroethenyl)-1,3-thiazole, CAS number 1251480-73-5, is a versatile compound with a wide range of applications across different fields. Its unique structural features and reactivity make it an invaluable tool for researchers in drug discovery, materials science, and organic synthesis. As ongoing studies continue to uncover new aspects of its chemistry and biology, this compound is poised to play an increasingly important role in both academic and industrial settings.